Cas no 6469-86-9 (Benzoyl chloride, 2-[(4-chlorophenyl)thio]-)
![Benzoyl chloride, 2-[(4-chlorophenyl)thio]- structure](https://ossimg.kuujia.com/scimg/6500/6469-86-9x500.png)
6469-86-9 structure
Product Name:Benzoyl chloride, 2-[(4-chlorophenyl)thio]-
CAS No:6469-86-9
MF:C13H8Cl2OS
MW:283.173020362854
CID:419166
PubChem ID:71379145
Update Time:2025-04-19
Benzoyl chloride, 2-[(4-chlorophenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride, 2-[(4-chlorophenyl)thio]-
- 2-(4-chlorophenyl)sulfanylbenzoyl chloride
- 2-[(4-Chlorophenyl)sulfanyl]benzoyl chloride
- 6469-86-9
- DTXSID20801733
-
- Inchi： 1S/C13H8Cl2OS/c14-9-5-7-10(8-6-9)17-12-4-2-1-3-11(12)13(15)16/h1-8H
- InChI Key： YJTOJHAJIVPOQK-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)SC1C=CC=CC=1C(=O)Cl
Computed Properties
- Exact Mass: 281.96744
- Monoisotopic Mass: 281.9672914g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Benzoyl chloride, 2-[(4-chlorophenyl)thio]- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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